Cas no 1806955-48-5 (Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate)

Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate is a specialized pyridine derivative featuring a difluoromethyl group and a nitro substituent, which enhance its reactivity and utility in synthetic chemistry. The presence of the cyano and ester functional groups further increases its versatility as a building block for heterocyclic compounds and pharmaceutical intermediates. Its electron-withdrawing substituents make it particularly valuable in nucleophilic substitution reactions and cyclization processes. The compound's structural features contribute to its stability under standard handling conditions while allowing selective modifications. It is commonly employed in agrochemical and medicinal chemistry research due to its potential as a precursor for bioactive molecules.
Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate structure
1806955-48-5 structure
Product Name:Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate
CAS No:1806955-48-5
MF:C10H7F2N3O4
MW:271.177088975906
CID:4878706
Update Time:2025-09-28

Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate
    • Inchi: 1S/C10H7F2N3O4/c1-19-8(16)2-5-7(3-13)14-4-6(10(11)12)9(5)15(17)18/h4,10H,2H2,1H3
    • InChI Key: WQOAFEPXCCWYHQ-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C#N)C(CC(=O)OC)=C1[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 403
  • XLogP3: 1.1
  • Topological Polar Surface Area: 109

Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029039194-250mg
Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate
1806955-48-5 95%
250mg
$931.00 2022-03-31
Alichem
A029039194-500mg
Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate
1806955-48-5 95%
500mg
$1,701.85 2022-03-31
Alichem
A029039194-1g
Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate
1806955-48-5 95%
1g
$3,184.50 2022-03-31

Additional information on Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate

Recent Advances in the Study of Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate (CAS: 1806955-48-5)

The compound Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate (CAS: 1806955-48-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug discovery.

Recent studies have highlighted the role of Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, which includes a nitropyridine core and a difluoromethyl group, makes it particularly valuable for the development of kinase inhibitors and other small-molecule therapeutics. Researchers have successfully utilized this compound in the synthesis of potent inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings in recent literature is the compound's application in the development of selective JAK (Janus kinase) inhibitors. JAKs play a critical role in cytokine signaling, and their dysregulation is implicated in various autoimmune diseases and cancers. Studies have demonstrated that derivatives of Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate exhibit high selectivity and potency against JAK isoforms, making them promising candidates for further preclinical evaluation.

In addition to its role in kinase inhibition, this compound has also been explored for its potential as a building block in the synthesis of agrochemicals. The difluoromethyl group, in particular, has been shown to enhance the bioactivity and metabolic stability of resulting compounds, which is crucial for the development of next-generation pesticides and herbicides. Recent patents and publications highlight innovative synthetic routes that optimize the yield and purity of Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate, further underscoring its industrial relevance.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Researchers are actively investigating greener synthetic methodologies, such as catalytic processes and flow chemistry, to address issues related to cost and environmental impact. Furthermore, ongoing studies are focused on elucidating the compound's pharmacokinetic and toxicological profiles to ensure its suitability for clinical and agricultural applications.

In conclusion, Methyl 2-cyano-5-(difluoromethyl)-4-nitropyridine-3-acetate (CAS: 1806955-48-5) represents a valuable scaffold in both medicinal and agrochemical research. Its multifaceted applications and the continuous advancements in its synthesis and functionalization highlight its potential to drive innovation in these fields. Future research efforts should prioritize the exploration of its derivatives and the optimization of its production processes to fully realize its therapeutic and industrial potential.

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